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Compound of Interest

Compound Name: Bis-PEG1-PFP ester

Cat. No.: B606170 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This document provides a detailed guide for utilizing Bis-PEG1-PFP ester as a

homobifunctional crosslinker for covalently conjugating amine-containing molecules,

particularly proteins. The protocols and data presented herein are intended to serve as a

comprehensive resource for researchers in proteomics, drug delivery, and antibody-drug

conjugate (ADC) development.

Introduction
Bis-PEG1-PFP ester is a homobifunctional crosslinking reagent that contains two

pentafluorophenyl (PFP) ester reactive groups at either end of a short polyethylene glycol

(PEG) spacer.[1][2] This crosslinker is designed to react with primary and secondary amines,

such as those found on the N-terminus of proteins and the side chain of lysine residues, to

form stable amide bonds.[3][4][5] The PFP ester is notable for its high reactivity and increased

stability against hydrolysis compared to N-hydroxysuccinimide (NHS) esters, leading to more

efficient crosslinking reactions. The inclusion of a PEG spacer enhances the water solubility of

the reagent and the resulting conjugate, which can reduce aggregation and immunogenicity.

Key Features and Applications:
Homobifunctional: Enables the crosslinking of molecules containing primary or secondary

amines.
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Amine-Reactive: Targets lysine residues and N-termini of proteins to form stable amide

bonds.

PFP Ester Chemistry: Offers higher stability and reactivity in aqueous solutions compared to

NHS esters.

PEG Spacer: A single PEG unit provides a compact and defined spacer arm, enhancing

solubility.

Applications: Widely used in protein interaction studies, 3-D structural analysis, antibody-

drug conjugation, and surface modification of nanoparticles.

Chemical Reaction
The fundamental reaction involves the nucleophilic attack of a primary amine on the carbonyl

carbon of the PFP ester, leading to the formation of a stable amide bond and the release of

pentafluorophenol as a byproduct. This reaction is most efficient at a pH range of 7-9.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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